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Compound of Interest

Compound Name:
O-Ethylhydroxylamine

hydrochloride

Cat. No.: B1209043 Get Quote

CAS Number: 3332-29-4

Synonyms: Ethoxyamine hydrochloride, N-Ethoxyamine Hydrochloride, (Aminooxy)ethane

Hydrochloride[1]

This technical guide provides an in-depth overview of O-Ethylhydroxylamine hydrochloride,

a versatile reagent with significant applications in organic synthesis, analytical chemistry, and

drug development. This document is intended for researchers, scientists, and professionals in

the field of drug development, offering detailed information on its properties, applications, and

relevant experimental protocols.

Chemical and Physical Properties
O-Ethylhydroxylamine hydrochloride is a white to pale yellow crystalline powder.[2] It is the

hydrochloride salt of O-ethylhydroxylamine, which enhances its stability and solubility in

aqueous solutions.[3] The compound is readily soluble in water and ethanol.[4]

Table 1: Physicochemical Properties of O-Ethylhydroxylamine Hydrochloride
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Property Value Reference(s)

Molecular Formula C₂H₇NO·HCl or C₂H₈ClNO [5][6]

Molecular Weight 97.54 g/mol [5][6]

Melting Point 130-133 °C [2][6][7]

Appearance
White to pale yellow crystalline

powder
[2]

Solubility Soluble in water and ethanol [4][6]

pH (50 g/L in water at 25°C) 2.3 - 2.7 [6]

Stability Hygroscopic [6]

Applications in Research and Development
O-Ethylhydroxylamine hydrochloride is a valuable reagent with a range of applications,

primarily centered around its reactivity with carbonyl compounds.

Organic Synthesis
The primary use of O-Ethylhydroxylamine hydrochloride in organic synthesis is the

formation of oximes from aldehydes and ketones. Oximes are crucial intermediates in various

chemical transformations, including the Beckmann rearrangement to form amides, and are

used in the synthesis of nitrogen-containing heterocyclic compounds.[2] This reagent is also

employed in the preparation of biflorin derivatives, which have shown potential as antibacterial

and anticancer agents, and in the synthesis of certain herbicides.[1][4][8]

Analytical Chemistry
In analytical chemistry, O-Ethylhydroxylamine hydrochloride serves as a derivatizing agent

for the analysis of carbonyl compounds.[2] The conversion of carbonyls into their

corresponding oximes increases their volatility and improves their chromatographic behavior,

enhancing detection sensitivity in techniques like gas chromatography (GC).[2][9] This is

particularly useful for the analysis of complex mixtures, such as monosaccharides and

carbohydrates in biological matrices.[9] Furthermore, it is utilized in potentiometric titration
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methods for the quantitative determination of aldehydes and ketones, including α-

hydroxycarbonyl compounds.[10][11]

Experimental Protocols
This section provides detailed methodologies for key applications of O-Ethylhydroxylamine
hydrochloride.

Synthesis of Oximes from Carbonyl Compounds
The reaction of O-Ethylhydroxylamine hydrochloride with an aldehyde or ketone in the

presence of a base yields the corresponding oxime. The following is a general procedure that

can be adapted for specific substrates.

General Protocol for Oxime Synthesis:

Dissolution: Dissolve the carbonyl compound (1 equivalent) in a suitable solvent such as

ethanol or pyridine.

Addition of Reagents: Add O-Ethylhydroxylamine hydrochloride (1.1-1.5 equivalents) to

the solution.

Base Addition: Add a base, such as pyridine or sodium carbonate, to neutralize the

hydrochloric acid and facilitate the reaction.

Reaction: Stir the mixture at room temperature or heat under reflux. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, the solvent is typically removed under reduced

pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and

water.

Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate,

and concentrated. The crude product can be purified by recrystallization or column

chromatography.
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Reaction Preparation

Reaction Work-up & Purification
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Caption: General workflow for the synthesis of oximes.

Derivatization of Carbonyl Compounds for GC Analysis
This protocol outlines the derivatization of carbonyl compounds to their O-ethyloximes for

subsequent analysis by Gas Chromatography.

Protocol for GC Derivatization:

Sample Preparation: Prepare a solution of the sample containing the carbonyl compound(s)

in a suitable solvent (e.g., pyridine).

Derivatization: Add an excess of O-Ethylhydroxylamine hydrochloride solution to the

sample.

Reaction: Heat the mixture at a specific temperature (e.g., 60-80°C) for a defined period

(e.g., 30-60 minutes) to ensure complete derivatization.
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Extraction: After cooling, extract the derivatized compounds with an appropriate organic

solvent (e.g., hexane or dichloromethane).

Analysis: Analyze the organic extract directly by GC-FID or GC-MS.

Sample Preparation Derivatization Analysis

Sample in Solvent Add O-Ethylhydroxylamine
Hydrochloride Heat (e.g., 60-80°C) Solvent Extraction

Reaction
Completion GC-FID or GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for carbonyl derivatization for GC analysis.

Safety and Handling
O-Ethylhydroxylamine hydrochloride is classified as a hazardous substance. It is crucial to

handle this chemical with appropriate safety precautions in a well-ventilated fume hood.

Table 2: GHS Hazard Information

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge.
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Skin and Body Protection: Lab coat and appropriate footwear.

Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents.[6][12] The compound is hygroscopic and should be stored under an inert

atmosphere (e.g., nitrogen or argon) at 2-8°C.[6]

Conclusion
O-Ethylhydroxylamine hydrochloride is a versatile and valuable reagent for both synthetic

and analytical chemists. Its ability to efficiently convert carbonyl compounds into their

corresponding oximes makes it indispensable for a wide range of applications, from the

synthesis of complex organic molecules to the sensitive detection of aldehydes and ketones.

Proper handling and storage are essential to ensure its safe and effective use in the laboratory.

This guide provides a foundational understanding of its properties and applications,

empowering researchers to leverage this reagent in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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